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Compound of Interest

Compound Name: MIND4-19

Cat. No.: B3469586 Get Quote

MIND4-19 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of MIND4-19, a

SIRT2 inhibitor with antitumor activity.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for MIND4-19 powder?

A: MIND4-19 powder should be stored at -20°C for long-term stability.[1][2]

Q2: How should I store MIND4-19 once it is dissolved in a solvent?

A: For short-term storage, a solution of MIND4-19 in DMSO can be kept at 4°C for up to two

weeks.[1] For longer-term storage of up to one year, it is recommended to store the solution at

-80°C.[1][2]

Q3: What is the expected shelf-life of MIND4-19 under proper storage conditions?

A: When stored as a powder at -20°C, MIND4-19 is stable for at least two to three years.[1][2]

In a DMSO solvent, it can be stored for up to six months at -80°C[1] or even up to a year.[2]

Q4: How is MIND4-19 shipped?

A: MIND4-19 is typically shipped at ambient temperature as a non-hazardous chemical.[3]
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Troubleshooting Guide
Problem: I observe precipitation in my MIND4-19 solution after thawing.

Possible Cause: The compound may not be fully dissolved, or the solvent may have

evaporated, increasing the concentration.

Solution: Gently warm the solution and sonicate to aid in re-dissolving the compound.[2]

Ensure the vial is properly sealed to prevent solvent evaporation.

Problem: I am not seeing the expected biological activity in my experiments.

Possible Cause: Improper storage may have led to the degradation of the compound.

Solution: Verify that the storage conditions for both the powder and dissolved forms of

MIND4-19 have been followed as recommended. If there are doubts about the compound's

integrity, it is advisable to use a fresh stock.

Data Presentation
Table 1: Summary of MIND4-19 Storage Conditions and Stability

Form Storage Temperature Duration

Powder -20°C 2 - 3 years

Solution in DMSO 4°C 2 weeks

Solution in DMSO -80°C 6 months - 1 year

Experimental Protocols
Recommended Solvent for Stock Solutions:

MIND4-19 is soluble in DMSO.[2] For experimental use, a stock solution can be prepared in

DMSO and then further diluted in aqueous buffers. One supplier suggests a solubility of 50

mg/mL in DMSO with sonication recommended for complete dissolution.[2]
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Visualizations
MIND4-19 Storage and Handling Workflow
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Caption: Workflow for proper storage and handling of MIND4-19.
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Troubleshooting Common Issues with MIND4-19

Precipitation in Solution Loss of Biological Activity

Encounter Issue

Check for complete dissolution Check for solvent evaporation Verify storage conditions

Warm and sonicate solution
Ensure proper sealing Use a fresh stock of MIND4-19

Click to download full resolution via product page

Caption: Decision tree for troubleshooting MIND4-19 experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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